Cas no 2172570-49-7 (2-(5-cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)acetamide)

• Product Name: 2-(5-cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)acetamide
• CAS No: 2172570-49-7
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5928229
• PubChem ID: 165603403
• Update Time: 2025-05-20

2-(5-cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)acetamide
• 2172570-49-7
• EN300-1597478

• Inchi： 1S/C9H14N4O/c1-2-13-9(6-3-4-6)7(11-12-13)5-8(10)14/h6H,2-5H2,1H3,(H2,10,14)
• InChI Key： HJGATESUFPPWGA-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C2CC2)N(CC)N=N1)N

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-(5-cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)acetamide

2-(5-Cyclopropyl-1-Ethyl-1H-1,2,3-Triazol-4-Yl)Acetamide: A Comprehensive Overview

Introduction to 2-(5-Cyclopropyl-1-Ethyl-1H-1,2,3-Triazol-4-Yl)Acetamide

2-(5-Cyclopropyl-1-Ethyl-1H-1,2,3-Triazol-4-Yl)Acetamide, a compound with the CAS number 2172570-49-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group, an ethyl group, and a triazole ring with an acetamide moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

Structural Analysis and Synthesis

The molecular structure of 2-(5-Cyclopropyl-1-Ethyl-1H-1,2,3-Triazol-4-Yl)Acetamide is defined by its triazole ring, which serves as the central framework. The triazole ring is substituted at position 4 with an acetamide group, while position 5 bears a cyclopropyl group, and position 1 is substituted with an ethyl group. This substitution pattern not only enhances the molecule's stability but also contributes to its unique reactivity.

The synthesis of this compound typically involves a multi-step process that includes the formation of the triazole ring via a click reaction or other cycloaddition techniques. The subsequent attachment of the cyclopropyl and ethyl groups is achieved through nucleophilic substitution or alkylation reactions. The final step involves the introduction of the acetamide group, which can be accomplished via amide bond formation.

Chemical Properties and Reactivity

From a chemical standpoint, 2-(5-Cyclopropyl-1-Ethyl-1H-1,2,3-Triazol-4-Yl)Acetamide exhibits interesting reactivity due to the presence of electron-withdrawing groups like the acetamide moiety and electron-donating groups such as the cyclopropyl and ethyl substituents. These groups influence the molecule's electronic properties, making it suitable for various chemical transformations.

The triazole ring itself is known for its aromaticity and resistance to oxidation, which makes it a stable component in many chemical reactions. The cyclopropyl group introduces strain into the molecule, which can be harnessed in certain catalytic processes or as a reactive site in organic synthesis. The ethyl group adds bulk to the molecule and can influence its solubility properties.

Applications in Drug Discovery

One of the most promising applications of 2-(5-Cyclopropyl-1-Ethyl-1H-1,2,3-Triazol-4-Yl)Acetamide lies in its potential use in drug discovery. The triazole ring has been extensively studied for its ability to act as a bioisostere or as part of heterocyclic scaffolds in medicinal chemistry. The presence of an acetamide group further enhances its compatibility with biological systems due to its ability to form hydrogen bonds.

Recent studies have explored this compound's ability to modulate enzyme activity or serve as a lead compound for designing inhibitors against various disease targets. For instance, researchers have investigated its potential as an anti-inflammatory agent or as a component in antiviral therapies. Its unique structure allows for further functionalization at various positions on the triazole ring, enabling chemists to tailor its properties for specific therapeutic applications.

Role in Material Science and Polymer Chemistry

Beyond pharmacology, 2-(5-Cyclopropyl-1-Ethyl-1H-1,2,3-Triazol